Cas no 27613-37-2 (2-Formyl-6-methylbenzonitrile)
2-Formyl-6-methylbenzonitrile structure
Product Name:2-Formyl-6-methylbenzonitrile
CAS No:27613-37-2
MF:C9H7NO
MW:145.157982110977
MDL:MFCD16659619
CID:251312
PubChem ID:45083565
Update Time:2025-04-19
2-Formyl-6-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Formyl-6-methylbenzonitrile
- Benzonitrile,2-formyl-6-methyl-
- 2-formyl-6-methyl-benzonitrile
- 27613-37-2
- 2-Cyano-3-methybenzaldehyde
- MFCD16659619
- DTXSID10665442
- CL9587
- Phthalaldehydonitrile,6-methyl-(8ci)
- Benzonitrile, 2-formyl-6-methyl-
- CS-0186648
- BS-22178
- CBA61337
- Phthalaldehydonitrile, 6-methyl- (8CI)
- SCHEMBL18146016
- DB-365125
-
- MDL: MFCD16659619
- Inchi: 1S/C9H7NO/c1-7-3-2-4-8(6-11)9(7)5-10/h2-4,6H,1H3
- InChI Key: INEMMACKKKQZAM-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(C)=C1C#N
Computed Properties
- Exact Mass: 145.05300
- Monoisotopic Mass: 145.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.12
- Boiling Point: 300.038°C at 760 mmHg
- Flash Point: 135.258°C
- Refractive Index: 1.544
- PSA: 40.86000
- LogP: 1.67918
2-Formyl-6-methylbenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Formyl-6-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD159815-100mg |
2-Formyl-6-methylbenzonitrile |
27613-37-2 | 95% | 100mg |
¥445.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD159815-250mg |
2-Formyl-6-methylbenzonitrile |
27613-37-2 | 95% | 250mg |
¥634.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD159815-1g |
2-Formyl-6-methylbenzonitrile |
27613-37-2 | 95% | 1g |
¥1457.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD159815-5g |
2-Formyl-6-methylbenzonitrile |
27613-37-2 | 95% | 5g |
¥5102.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SX611-200mg |
2-Formyl-6-methylbenzonitrile |
27613-37-2 | 95+% | 200mg |
524.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SX611-1g |
2-Formyl-6-methylbenzonitrile |
27613-37-2 | 95+% | 1g |
1836.0CNY | 2021-07-15 | |
| abcr | AB543452-1 g |
2-Cyano-3-methybenzaldehyde; . |
27613-37-2 | 1g |
€319.60 | 2023-07-11 | ||
| abcr | AB543452-5 g |
2-Cyano-3-methybenzaldehyde; . |
27613-37-2 | 5g |
€498.90 | 2023-01-18 | ||
| abcr | AB543452-10 g |
2-Cyano-3-methybenzaldehyde; . |
27613-37-2 | 10g |
€726.70 | 2023-01-18 | ||
| Chemenu | CM154442-5g |
2-formyl-6-methylbenzonitrile |
27613-37-2 | 95% | 5g |
$888 | 2024-07-28 |
2-Formyl-6-methylbenzonitrile Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
27613-37-2 (2-Formyl-6-methylbenzonitrile) Related Products
- 7468-67-9(2-formylbenzonitrile)
- 164932-42-7(1,4-Benzenedicarbonitrile, 2-formyl- (9CI))
- 27613-34-9(3-formyl-2-methylbenzonitrile)
- 157870-16-1(Benzonitrile,4-formyl-3,5-dimethyl-)
- 27609-91-2(4-Formyl-3-methylbenzonitrile)
- 27609-90-1(Benzonitrile,2-formyl-3-methyl-)
- 27613-36-1(5-formyl-2-methylbenzonitrile)
- 27613-33-8(2-Formyl-5-methylbenzonitrile)
- 27613-35-0(4-formyl-2-methylbenzonitrile)
- 159618-36-7(2,6-Dicyanobenzaldehyde)
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